Cas no 139325-74-9 (Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-)
139325-74-9 structure
Product Name:Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-
CAS No:139325-74-9
MF:C13H13N3O4
MW:275.260022878647
CID:1266646
Update Time:2024-08-04
Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-
- Benzoic acid, 4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-
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- Inchi: 1S/C13H13N3O4/c1-8-11(16(20)7-15(8)2)12(17)14-10-5-3-9(4-6-10)13(18)19/h3-7H,1-2H3,(H,14,17)(H,18,19)
- InChI Key: SNLWPPIRULWHGI-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(NC(C2=C(C)N(C)C=[N+]2[O-])=O)C=C1
Computed Properties
- Exact Mass: 275.09069
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- PSA: 98.27
- pka: 4.09±0.10(Predicted)
Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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